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Compound of Interest

Compound Name: 4,6-Dibromo-2-methylpyridin-3-ol

Cat. No.: B060836

In-Depth Technical Guide: 4,6-Dibromo-2-
methylpyridin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 4,6-Dibromo-2-
methylpyridin-3-ol, a halogenated pyridine derivative. Due to the limited availability of
published experimental protocols and biological activity data for this specific isomer, this
document focuses on its fundamental molecular characteristics. Further research would be
required to elucidate its synthesis, experimental applications, and potential biological roles.

Core Molecular Data

The fundamental molecular properties of 4,6-Dibromo-2-methylpyridin-3-ol have been
determined and are summarized below.

Property Value Source
Molecular Formula C6H5Br2NO [1]
Molecular Weight 266.92 g/mol [1][2]
CAS Number 188923-75-3 [1][2]
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
4,6-Dibromo-2-methylpyridin-3-ol are not readily available in the public domain. Chemical
suppliers list the compound for research purposes, suggesting its use as a building block in

organic synthesis.

A general workflow for the characterization of a novel synthesized compound like 4,6-Dibromo-
2-methylpyridin-3-ol would typically involve the following steps.

Synthesis & Purification

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

Structural Characterization

NMR Spectroscopy (1H, 13C) Mass Spectrometry FTIR Spectroscopy

Purity Assessment (e.g., HPLC, Elemental Analysis)

Activity $creening

Biological Assays
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Caption: A generalized workflow for the synthesis, characterization, and evaluation of a
chemical compound.

Signaling Pathways and Biological Activity

Currently, there is no published research detailing the involvement of 4,6-Dibromo-2-
methylpyridin-3-ol in any specific biological signaling pathways. Its structural similarity to
other pyridine-based compounds suggests potential for biological activity, but this would require
empirical validation through screening and bioassays. The logical relationship for investigating
such a compound is outlined below.

Compound: 4,6-Dibromo-2-methylpyridin-3-ol

Hypothesis Generation (e.g., based on structural analogs)

l

In Vitro Screening (e.g., enzyme assays, receptor binding)

Hit Identification

Mechanism of Action Studies

Pathway Elucidation
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Caption: Logical workflow for the biological investigation of a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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